Cas no 280758-01-2 (Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI) structure
280758-01-2 structure
Product Name:Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:280758-01-2
MF:C11H21NO3
MW:215.289343595505
CID:248292
PubChem ID:11053054
Update Time:2025-04-19

Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, [(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester
    • (S)-tert-Butyl(4-methyl-1-oxopentan-3-yl)carbamate
    • 280758-01-2
    • EN300-697297
    • TERT-BUTYL N-[(3S)-4-METHYL-1-OXOPENTAN-3-YL]CARBAMATE
    • Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-,1,1-dimethylethyl ester
    • (S)-tert-Butyl (4-methyl-1-oxopentan-3-yl)carbamate
    • Inchi: 1S/C11H21NO3/c1-8(2)9(6-7-13)12-10(14)15-11(3,4)5/h7-9H,6H2,1-5H3,(H,12,14)/t9-/m0/s1
    • InChI Key: OBWNQXOVRLYCEL-VIFPVBQESA-N
    • SMILES: O(C(N[C@@H](CC=O)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 215.15214353g/mol
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.4Ų

Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI) Pricemore >>

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